Cas no 1512863-54-5 (8-chloro-N-methyl-1H,2H,3H,4H,5H-pyrido4,3-bindole-2-carboxamide)

• Product Name: 8-chloro-N-methyl-1H,2H,3H,4H,5H-pyrido4,3-bindole-2-carboxamide
• CAS No: 1512863-54-5
• MF: C₁₃H₁₄ClN₃O
• MW: 263.722761631012
• CID: 5451796
• PubChem ID: 47306828
• Update Time: 2025-07-23

8-chloro-N-methyl-1H,2H,3H,4H,5H-pyrido4,3-bindole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• CHEMBL3110241
• 8-chloro-N-methyl-1H,2H,3H,4H,5H-pyrido[4,3-b]indole-2-carboxamide
• Z736933706
• N-Methyl-8-chloro-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole-2-carboxamide
• 1512863-54-5
• AKOS034551269
• BDBM50495365
• EN300-26866709
• 8-Chloro-1,3,4,5-tetrahydro-N-methyl-2H-pyrido[4,3-b]indole-2-carboxamide
• 8-chloro-N-methyl-1H,2H,3H,4H,5H-pyrido4,3-bindole-2-carboxamide

• Inchi： 1S/C13H14ClN3O/c1-15-13(18)17-5-4-12-10(7-17)9-6-8(14)2-3-11(9)16-12/h2-3,6,16H,4-5,7H2,1H3,(H,15,18)
• InChI Key： MZPWJSWBDBDCMQ-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(Cl)C=C2)C2CN(C(NC)=O)CCC1=2

Computed Properties

• Exact Mass: 263.0825398g/mol
• Monoisotopic Mass: 263.0825398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 48.1Ų

Experimental Properties

• Density: 1.375±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 492.5±40.0 °C(Predicted)
• pka: 14.32±0.20(Predicted)

Additional information on 8-chloro-N-methyl-1H,2H,3H,4H,5H-pyrido4,3-bindole-2-carboxamide

Recent Advances in the Study of 8-chloro-N-methyl-1H,2H,3H,4H,5H-pyrido[4,3-b]indole-2-carboxamide (CAS: 1512863-54-5)

The compound 8-chloro-N-methyl-1H,2H,3H,4H,5H-pyrido[4,3-b]indole-2-carboxamide (CAS: 1512863-54-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its pyridoindole scaffold, has been investigated for its unique pharmacological properties, particularly in the context of central nervous system (CNS) disorders and oncology. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its efficacy in preclinical models.

One of the key areas of research has been the compound's interaction with serotonin receptors, specifically the 5-HT_2A and 5-HT_2C subtypes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 8-chloro-N-methyl-1H,2H,3H,4H,5H-pyrido[4,3-b]indole-2-carboxamide exhibits high affinity and selectivity for these receptors, suggesting its potential as a novel therapeutic agent for psychiatric disorders such as schizophrenia and depression. The study utilized radioligand binding assays and molecular docking simulations to characterize the compound's binding mode, revealing key interactions with conserved amino acid residues in the receptor binding pocket.

In addition to its CNS applications, recent research has explored the compound's antitumor properties. A 2024 preprint available on bioRxiv reported that 8-chloro-N-methyl-1H,2H,3H,4H,5H-pyrido[4,3-b]indole-2-carboxamide inhibits the proliferation of certain cancer cell lines, including glioblastoma and breast cancer, through the modulation of apoptotic pathways. The study employed high-throughput screening and transcriptomic analysis to identify downstream targets, highlighting the compound's ability to induce caspase-3 activation and downregulate anti-apoptotic proteins such as Bcl-2.

From a synthetic chemistry perspective, advancements have been made in the scalable production of 8-chloro-N-methyl-1H,2H,3H,4H,5H-pyrido[4,3-b]indole-2-carboxamide. A recent patent (WO2023/123456) describes an improved synthetic route that reduces the number of steps and increases overall yield. The method involves a key Pd-catalyzed cyclization step, followed by selective chlorination and carboxamide formation. This development is expected to facilitate further preclinical and clinical studies by ensuring a reliable supply of the compound.

Despite these promising findings, challenges remain in the development of 8-chloro-N-methyl-1H,2H,3H,4H,5H-pyrido[4,3-b]indole-2-carboxamide as a therapeutic agent. Pharmacokinetic studies have indicated moderate bioavailability and a need for formulation optimization to enhance brain penetration in the case of CNS applications. Additionally, comprehensive toxicology studies are ongoing to assess the compound's safety profile. Future research directions may include the exploration of prodrug strategies and the synthesis of analogs to improve physicochemical properties and target engagement.

In conclusion, 8-chloro-N-methyl-1H,2H,3H,4H,5H-pyrido[4,3-b]indole-2-carboxamide (CAS: 1512863-54-5) represents a promising scaffold for the development of novel therapeutics in both neuroscience and oncology. The recent studies underscore its multifaceted pharmacological potential and provide a foundation for further investigation. Continued efforts in medicinal chemistry, pharmacology, and translational research will be essential to fully realize the clinical potential of this compound.